4-Chloro-3-fluoro-2-(2-hydroxyethyl)aniline

• Molecular Formula: C8H9ClFNO
• Molecular Weight: 189.61 g/mol
• IUPAC Name: 2-(6-amino-3-chloro-2-fluorophenyl)ethanol
• InChI: InChI=1S/C8H9ClFNO/c9-6-1-2-7(11)5(3-4-12)8(6)10/h1-2,12H,3-4,11H2
• InChI Key: LHEYUGWDPUOVMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)CCO)F)Cl

Description

4-Chloro-3-fluoro-2-(2-hydroxyethyl)aniline is a useful research compound. Its molecular formula is C8H9ClFNO and its molecular weight is 189.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-3-fluoro-2-(2-hydroxyethyl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-3-fluoro-2-(2-hydroxyethyl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4.8 g of iron powder and 0.45 ml of concentrated hydrochloric acid were added to a mixture solvent of 50 ml of water and 10 ml of ethanol, and the solution was heated at 80°-90° C. 6.69 g (31 mmol) of 4-chloro-3-fluoro-2-(2-hydroxyethyl)nitrobenzene was added to the solution through 10 minutes, and the solution was heated for 1 hour as was. After air-cooling, 100 ml of ethyl acetate was added to the solution, and insoluble matter was filtered. The organic layer was separated and was washed with aqueous 10% sodium hydrogen carbonate solution. After drying over magnesium sulfate, the solvent was removed by distillation to obtain 4.68 g of the subject compound (126) in a 80% yield.